Cas no 34911-62-1 (2,5-Heptadienedioicacid, 4-oxo-)

2,5-Heptadienedioicacid, 4-oxo- Properties

Names and Identifiers

• 2,5-Heptadienedioicacid, 4-oxo-
• 4-Oxohepta-2,5-dienedioic acid
• 4-OXOHEPTADIENE-1,7-DIOIC ACID
• 2,5-Heptadienedioicacid,4-oxo
• 4-Oxo-hepta-2,5-diendisaeure
• 4-oxo-hepta-2,5-dienedioic acid
• FT-0619347
• DTXSID10371839
• 34911-62-1
• +Expand

• InChIKey： FORGRSMNOFWNBO-ZPUQHVIOSA-N
• Inchi： InChI=1S/C7H6O5/c8-5(1-3-6(9)10)2-4-7(11)12/h1-4H,(H,9,10)(H,11,12)/b3-1+,4-2+
• SMILES： O=C(/C=C/C(O)=O)/C=C/C(O)=O

Computed Properties

• Exact Mass: 170.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 170.02152329g/mol
• Heavy Atom Count: 12
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• LogP: -0.16290
• PSA: 91.67000
• Refractive Index: 1.554
• Boiling Point: 406.9°Cat760mmHg
• Melting Point: 300 °C
• Flash Point: 214.1°C
• Density: 1.445

2,5-Heptadienedioicacid, 4-oxo- Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant

2,5-Heptadienedioicacid, 4-oxo- Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%